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Compound of Interest

Trimethylolpropane monoally!
Compound Name:
ether

Cat. No.: B1585248

An In-depth Technical Guide to the Physicochemical Characteristics of Trimethylolpropane
Monoallyl Ether

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed overview of Trimethylolpropane Monoallyl Ether (TMPME), a versatile monomer
with significant applications in polymer chemistry and materials science.

Core Physicochemical Characteristics

Trimethylolpropane monoallyl ether is an organic compound notable for its dual functionality,
possessing both hydroxyl and allyl groups.[1] This structure allows it to be used in a variety of
chemical reactions, including esterification, urethane formation, and polymerization.[1] It
typically presents as a clear, colorless to pale yellow, viscous liquid.[1][2][3]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Trimethylolpropane
Monoallyl Ether, compiled from various sources for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CoH1803 [11[4115]
Molecular Weight 174.24 g/mol [11[415]
Appearance Clear, colorless, viscous liquid [1112][3]
Boiling Point igg;ié@gzgmsjr(m'); [1][31[5]
Melting Point -10 °C [3][5]
Density 1.01 g/mL @ 25 °C (lit.) [1103][5]

Refractive Index

n20/D 1.467 (lit.)

[1]5]

Water Solubility

10 g/L @ 20 °C; slightly
soluble

[3]05]

Vapor Pressure

0.035 Pa @ 25 °C

[5]

Flash Point >230 °F; 113 °C (closed cup) [5]
pKa (Predicted) 14.25+0.10 [5]
LogP 1.4 @ 20°C [5]
CAS Number 682-11-1 [1]1[2][4]

Experimental Protocols: Synthesis

The most common and industrially significant method for synthesizing Trimethylolpropane

Monoallyl Ether is a variant of the Williamson ether synthesis.[1][6] This process is designed

to control the degree of etherification on the parent polyol, trimethylolpropane (TMP).[1]

Williamson Ether Synthesis for Trimethylolpropane

Monoallyl Ether

This protocol involves two main stages: the formation of a trimethylolpropane alkali metal salt,

followed by its reaction with an allyl halide.[1][7]
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Materials:

Trimethylolpropane (TMP)

Alkali metal hydroxide (e.qg., solid Sodium Hydroxide or Potassium Hydroxide)

Allyl halide (e.g., Allyl Chloride)

Azeotropic solvent (e.g., Butyl Ether)

Nitrogen gas (for inert atmosphere)
Procedure:
o Formation of the Alkali Metal Salt:

o In a reaction vessel equipped with a stirrer, thermometer, and azeotropic distillation setup,
combine Trimethylolpropane, the alkali metal hydroxide, and the azeotropic solvent.[7]

o Heat the mixture to a temperature range of 93-105 °C to carry out azeotropic dehydration,
continuously removing water until its formation ceases.[7] This step is crucial for driving
the reaction towards the formation of the trimethylolpropane alkali metal salt.[1]

« Etherification Reaction:
o Cool the reaction mixture to a temperature between 45-70 °C.[7]

o Slowly add the allyl chloride to the reaction mixture.[7] The reaction is an SN2 nucleophilic
substitution where the naphthoxide ion acts as the nucleophile and attacks the
electrophilic 1-bromobutane.[6]

o Maintain the reaction at this temperature for 2 to 5 hours with continuous stirring to
facilitate the etherification.[7]

o Work-up and Purification:

o After the reaction is complete, cool the mixture and wash it with water to dissolve the
generated salt.[7]
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o The organic layer is separated.[7]

o The crude product is then purified by vacuum distillation to obtain Trimethylolpropane
Monoallyl Ether.[7]

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.

Reactants:

- Trimethylolpropane (TMP) Step 1: Azeotropic Dehydration Intermediate: Step 2: Etherification Final Product:
- Alkali Metal Hydroxide (e.g., NaOH) (93-105 °C) Trimethylolpropane Alkali Metal Salt (45-70 °C) Trimethylolpropane Monoallyl Ether
- Allyl Halide (e.g., Allyl Chloride)

Click to download full resolution via product page

Caption: Williamson Ether Synthesis workflow for Trimethylolpropane Monoallyl Ether.
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Caption: Relationship between TMPME's functional groups and its applications.

Applications and Safety

The unique structure of TMPME makes it a valuable component in various industrial
applications. It is extensively used as a monomer in the synthesis of polyesters, polyurethanes,
and acrylic resins.[1] A primary application is in the coatings industry, where it acts as a reactive
diluent and crosslinking agent, contributing to durability and high gloss in automotive finishes
and UV-curable coatings.[1][8]

Safety Information: Trimethylolpropane monoallyl ether is classified as an irritant, causing
skin, eye, and respiratory tract irritation.[3][4] Appropriate personal protective equipment,
including gloves, and eye protection, should be used when handling this chemical.[3] It is
recommended to store the compound in sealed containers in a cool, dry place, protected from
direct sunlight.[9] Exposure to oxygen can lead to the formation of peroxides; therefore, sealing
containers under an inert gas like nitrogen is advised.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Trimethylolpropane monoallyl ether | 682-11-1 | Benchchem [benchchem.com]

2. CAS 682-11-1: Trimethylolpropane monoallyl ether [cymitquimica.com]

¢ 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. Trimethylolpropane monoallyl ether | C9H1803 | CID 12683 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. TRIMETHYLOLPROPANE MONOALLYL ETHER | 682-11-1 [chemicalbook.com]

6. community.wvu.edu [community.wvu.edu]

7. CN102040486B - Preparation method of trimethylolpropane diallyl ether - Google Patents
[patents.google.com]

8. specialchem.com [specialchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1585248
https://www.benchchem.com/product/b1585248
https://www.specialchem.com/coatings/product/perstorp-petronas-trimethylolpropane-monoallyl-ether
https://www.benchchem.com/product/b1585248?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/38076.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolpropane-monoallyl-ether
https://pim-resources.coleparmer.com/sds/38076.pdf
https://www.perstorp.com/-/media/files/perstorp/ods_import/pds/trimethylolpropane_monoallyl_ether/pds_trimethylolpropane_monoallyl_ether_eng-2574.pdf
https://www.perstorp.com/-/media/files/perstorp/ods_import/pds/trimethylolpropane_monoallyl_ether/pds_trimethylolpropane_monoallyl_ether_eng-2574.pdf
https://www.benchchem.com/product/b1585248?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1585248
https://cymitquimica.com/cas/682-11-1/
https://pim-resources.coleparmer.com/sds/38076.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolpropane-monoallyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylolpropane-monoallyl-ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4693606.htm
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2012%20-%20Williamson%20Ether%20Synth.pdf
https://patents.google.com/patent/CN102040486B/en
https://patents.google.com/patent/CN102040486B/en
https://www.specialchem.com/coatings/product/perstorp-petronas-trimethylolpropane-monoallyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 9. perstorp.com [perstorp.com]

 To cite this document: BenchChem. [Trimethylolpropane monoallyl ether physicochemical
characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585248#trimethylolpropane-monoallyl-ether-
physicochemical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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